Cas no 27148-09-0 (1,2-Benzisothiazol-3-amine,N-propyl-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3-amine,N-propyl-, 1,1-dioxide
• CAS No: 27148-09-0
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 255057
• PubChem ID: 135452609

1,2-Benzisothiazol-3-amine,N-propyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine,N-propyl-, 1,1-dioxide
• 1,1-dioxo-N-propyl-1,2-benzothiazol-3-amine
• 1, 3-(propylamino)-, 1,1-dioxide
• 3-(Propylamino)benzisothiazole S,S-dioxide
• 3-n-Propylamino-benzisothiazol-S-dioxid
• 3-Propyl-amino-1,2-benzisothiazol-1,1-dioxid
• AC1L7BW6
• N-propyl-1,2-benzothiazol-3-amine 1,1-dioxide
• NSC331986
• STK320559
• NSC-331986
• 1,2-Benzisothiazole, 3-(propylamino)-, 1,1-dioxide
• n-Propyl-1,2-benzisothiazol-3-amine 1,1-dioxide #
• RXNKKWDYUAOLIW-UHFFFAOYSA-N
• AKOS008926919
• DTXSID60318496
• 27148-09-0

• Inchi： InChI=1S/C10H12N2O2S/c1-2-7-11-10-8-5-3-4-6-9(8)15(13,14)12-10/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： RXNKKWDYUAOLIW-UHFFFAOYSA-N
• SMILES： CCCNC1=NS(=O)(=O)C2=CC=CC=C12

Computed Properties

• Exact Mass: 224.06206
• Monoisotopic Mass: 224.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.634
• PSA: 59.06
• LogP: 2.04240